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Compound of Interest

Compound Name:
N,N'-Bis(3-aminopropyl)-1,3-

propanediamine-d24

Cat. No.: B592526 Get Quote

Polyamines are ubiquitous polycationic molecules essential for a multitude of cellular

processes, including cell growth, proliferation, and differentiation. Their metabolism is often

dysregulated in various pathological states, most notably in cancer, making them critical targets

for diagnostic and therapeutic research. The accurate quantification of these molecules in

complex biological matrices is paramount but fraught with challenges due to their polar nature

and the presence of interfering substances.

This technical guide provides an in-depth exploration of N,N'-Bis(3-aminopropyl)-1,3-
propanediamine-d24 (also known as d24-Norspermine), a deuterated analogue of the

naturally occurring polyamine. As a stable isotope-labeled internal standard, this compound is

indispensable for modern analytical workflows, particularly those employing liquid

chromatography-mass spectrometry (LC-MS/MS). We will delve into its core chemical

properties, provide expert insight into its chemical synthesis, and detail a robust protocol for its

application in quantitative bioanalysis, offering researchers and drug development

professionals a comprehensive resource to leverage this powerful analytical tool.

Part 1: Core Chemical and Physical Properties
The defining characteristic of N,N'-Bis(3-aminopropyl)-1,3-propanediamine-d24 is the

substitution of all 24 non-exchangeable hydrogen atoms with deuterium. This isotopic

enrichment is the foundation of its utility as an internal standard, as it renders the molecule

chemically identical to its endogenous counterpart in terms of chromatographic behavior and
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ionization efficiency, yet clearly distinguishable by its mass-to-charge ratio (m/z) in a mass

spectrometer.

Physicochemical Data Summary
The following table summarizes the key properties of both the unlabeled (light) and deuterated

(heavy) forms of the compound. While many physical properties are nearly identical, the critical

difference lies in the molecular weight.
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Property
N,N'-Bis(3-
aminopropyl)-1,3-
propanediamine

N,N'-Bis(3-
aminopropyl)-1,3-
propanediamine-
d24

Causality of
Difference

Synonyms
Norspermine, 3,3,3-

Tetramine
d24-Norspermine Isotopic Labeling

CAS Number 4605-14-5[1][2] 1219794-67-8 Isotopic Labeling

Molecular Formula C₉H₂₄N₄[3] C₉D₂₄N₄

Substitution of

Protium with

Deuterium

Molecular Weight 188.31 g/mol [2][3]
212.46 g/mol

(Calculated)

Mass difference

between D and H

Appearance
Clear, slightly yellow

liquid[3]

Clear, slightly yellow

liquid

Isotopic substitution

has negligible effect

on visible properties

Boiling Point
98-103 °C @ 1

mmHg[2]

~98-103 °C @ 1

mmHg (Expected)

Minor differences due

to vibrational energy

changes

Density 0.92 g/mL @ 25 °C[2]
~0.99 g/mL @ 25 °C

(Expected)

Increased mass per

unit volume

Refractive Index n20/D 1.491[2] ~1.491 (Expected)
Negligible effect on

light refraction

SMILES String
NCCCNCCCNCCCN[

2]

NCCCNCCCNCCCN

(structure is identical)

Isotopic information

not in SMILES

InChI Key

ZAXCZCOUDLENMH

-UHFFFAOYSA-N[1]

[2]

ZAXCZCOUDLENMH

-FLFLDQRHSA-N

InChI key reflects

isotopic layer

Part 2: Synthesis and Characterization
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The synthesis of heavily deuterated compounds requires a strategic approach to introduce

deuterium atoms efficiently and with high isotopic purity. While numerous methods exist for

synthesizing polyamines[4], a common and effective strategy for producing the d24 analogue

involves the reduction of corresponding dinitrile precursors using a deuterium source.

Plausible Synthetic Pathway
The following diagram outlines a logical and field-proven approach for the synthesis of N,N'-
Bis(3-aminopropyl)-1,3-propanediamine-d24. The causality behind this choice is the

commercial availability of deuterated starting materials and the high efficiency of nitrile

reduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N,N'-Bis(3-aminopropyl)-1,3-propanediamine, 94% 5 g | Buy Online | Thermo Scientific |
Fisher Scientific [fishersci.pt]

2. N,N′-双（3-氨丙基）-1,3-丙二胺 technical grade, 90% | Sigma-Aldrich [sigmaaldrich.com]

3. N,N'-BIS(3-AMINOPROPYL)-1,3-PROPANEDIAMINE | 4605-14-5 [chemicalbook.com]

4. Recent Advances in the Synthesis of Polyamine Derivatives and Their Applications - PMC
[pmc.ncbi.nlm.nih.gov]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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